![molecular formula C19H20F3N3O B4631320 N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]propanamide](/img/structure/B4631320.png)
N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]propanamide
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]propanamide involves complex organic synthesis routes, including steps like hydroformylation, nucleophilic substitution, and catalytic reactions. For example, the synthesis of related neuroleptic agents involves rhodium-catalyzed hydroformylation, starting from difluorobenzophenone to obtain key intermediates with high yields (Botteghi et al., 2001).
Molecular Structure Analysis
The structural elucidation of such compounds is often achieved through techniques like NMR, IR spectroscopy, and X-ray crystallography. These methodologies provide insights into the molecular configuration, bonding, and overall molecular architecture, essential for understanding the compound's chemical behavior (Awasthi et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]propanamide and related compounds includes their participation in various organic reactions, such as nucleophilic substitution and addition reactions. These reactions are pivotal for modifying the compound or introducing new functional groups, significantly impacting their chemical properties and potential applications.
Physical Properties Analysis
Physical properties like melting point, solubility, and thermal stability are crucial for the practical handling and formulation of these compounds. Techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) provide valuable data on thermal behavior and stability, guiding the development of pharmaceutical formulations (Awasthi et al., 2014).
Scientific Research Applications
Synthesis of Neuroleptic Agents
One key application involves the synthesis of neuroleptic agents like Fluspirilen and Penfluridol, which contain a 4,4-bis(p-fluorophenyl)butyl group. These compounds are synthesized using a key intermediate, 4,4-bis(p-fluorophenyl)butylbromide, prepared via rhodium-catalyzed hydroformylation. This process demonstrates the compound's utility in pharmaceutical synthesis, particularly in creating medications with neuroleptic properties (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).
Radiolabeling for Dopamine Reuptake Inhibition
Another application is in the preparation of no-carrier-added fluorine-18 labeled GBR 12909, a specific and high-affinity inhibitor of dopamine reuptake. This application underlines the compound's relevance in developing diagnostic and therapeutic agents for neurological disorders, showcasing its potential in radiopharmaceutical chemistry (Haka & Kilbourn, 1990).
Development of Antibacterial Agents
The compound also finds application in the development of arylfluoroquinolones, a class of antibacterial agents. Its structural modification, particularly when the 1-substituent is 2,4-difluorophenyl, results in compounds with excellent in vitro potency and in vivo efficacy, highlighting its role in addressing bacterial infections (Chu, Fernandes, Maleczka, Nordeen, & Pernet, 1987).
Analytical Chemistry Applications
In analytical chemistry, the compound's derivatives have been analyzed for their degradation products using techniques like micellar liquid chromatography (MLC) and microemulsion liquid chromatography (MELC), indicating its significance in pharmaceutical analysis (El-Sherbiny, Eid, El-wasseef, Al-Ashan, & Belal, 2005).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N3O/c1-13(19(26)23-17-7-6-14(20)12-16(17)22)24-8-10-25(11-9-24)18-5-3-2-4-15(18)21/h2-7,12-13H,8-11H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SALYKBCDFWUQDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C=C(C=C1)F)F)N2CCN(CC2)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.